Cas no 2228623-37-6 (methyl 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoate
• CAS No: 2228623-37-6
• MF: C₉H₁₆N₄O₃
• MW: 228.248341560364
• CID: 6521357
• PubChem ID: 165704351
• Update Time: 2025-07-28

methyl 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoate
• 2228623-37-6
• EN300-1756656

• Inchi： 1S/C9H16N4O3/c1-9(2,3)13-11-8(10-12-13)6(14)5-7(15)16-4/h6,14H,5H2,1-4H3
• InChI Key： CTGVOLXSDDBDAM-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1N=NN(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 228.12224039g/mol
• Monoisotopic Mass: 228.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 90.1Ų

Additional information on methyl 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoate

Methyl 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoate (CAS No. 2228623-37-6): A Comprehensive Overview

Methyl 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoate, identified by its CAS number 2228623-37-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tetrazole moiety and a hydroxyl group on the propanoate backbone, contribute to its unique chemical properties and reactivity.

The tetrazole ring is a five-membered aromatic heterocycle containing four nitrogen atoms. This structural motif is known for its stability and ability to participate in various chemical reactions, making it a valuable component in medicinal chemistry. The tert-butyl substituent at the 2-position of the tetrazole ring further enhances the electronic properties of the molecule, influencing its interaction with biological targets. The hydroxyl group on the propanoate side chain introduces polarity and potential hydrogen bonding capabilities, which can be crucial for binding to biological receptors.

In recent years, there has been growing interest in tetrazole derivatives as pharmacophores due to their broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The compound Methyl 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoate has been investigated for its potential therapeutic effects in several preclinical studies. Notably, its ability to modulate enzyme activity and interact with cellular pathways has been explored as a basis for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its structural versatility. The combination of the tetrazole ring and the hydroxyl-substituted propanoate moiety allows for diverse synthetic modifications. This flexibility has enabled researchers to explore various derivatives with enhanced or altered biological activities. For instance, modifications at the tert-butyl group or the tetrazole ring can significantly impact the compound's pharmacokinetic properties and target specificity.

The synthesis of Methyl 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoate involves multi-step organic reactions that showcase the expertise in medicinal chemistry. Key steps typically include the formation of the tetrazole ring through cycloaddition reactions and subsequent functionalization of the propanoate backbone. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce specific substituents with high precision.

The pharmacological profile of this compound has been studied extensively in vitro and in vivo. Preclinical data suggest that it exhibits significant inhibitory effects on certain enzymes implicated in inflammatory diseases and cancer progression. The hydroxyl group plays a critical role in these interactions by facilitating hydrogen bonding with target residues on enzymes such as COX-2 and NFκB p65. Additionally, the tert-butyl group contributes to steric hindrance that can enhance binding affinity.

Recent advancements in computational chemistry have further illuminated the potential of Methyl 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3-hydroxypropanoate as a lead compound for drug development. Molecular docking studies have identified promising interactions with various biological targets, providing insights into its mechanism of action. These studies have also highlighted key structural features that can be optimized to improve potency and selectivity.

The compound's stability under various conditions is another critical factor that makes it an attractive candidate for further development. The tetrazole ring is known for its resilience against hydrolysis and oxidation, ensuring that the molecule remains intact during storage and administration. This stability is complemented by the hydroxyl-propanoate moiety's ability to maintain structural integrity in physiological environments.

In conclusion, Methyl 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy)-hydroxypropanoate (CAS No. 2228623-37-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features combined with promising preclinical data position it as a valuable candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for tetrazole derivatives, this compound is poised to play a pivotal role in addressing various medical challenges.